Cas no 192118-47-1 (tert-butyl (1R,4S)-7-azabicyclo2.2.1hept-2-ene-7-carboxylate)

• Product Name: tert-butyl (1R,4S)-7-azabicyclo2.2.1hept-2-ene-7-carboxylate
• CAS No: 192118-47-1
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 1385419
• PubChem ID: 10488092
• Update Time: 2025-06-23

tert-butyl (1R,4S)-7-azabicyclo2.2.1hept-2-ene-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• 7-Azabicyclo[2.2.1]hept-2-ene-7-carboxylic acid, 1,1-dimethylethylester
• 7-Azabicyclo[2.2.1]hept-2-ene-7-carboxylic acid, 1,1-dimethylethyl ester
• tert-Butyl 7-azabicyclo[2.2.1]hept-2-ene-7-carboxylate
• tert-butyl (1R,4S)-7-azabicyclo2.2.1hept-2-ene-7-carboxylate

• Inchi： 1S/C11H17NO2/c1-11(2,3)14-10(13)12-8-4-5-9(12)7-6-8/h4-5,8-9H,6-7H2,1-3H3
• InChI Key： JXEJQZWFLWTZFC-UHFFFAOYSA-N
• SMILES： C12N(C(OC(C)(C)C)=O)C(CC1)C=C2

Additional information on tert-butyl (1R,4S)-7-azabicyclo2.2.1hept-2-ene-7-carboxylate

Professional Introduction to Tert-butyl (1R,4S)-7-azabicyclo[2.2.1]hept-2-ene-7-carboxylate (CAS No. 192118-47-1)

Tert-butyl (1R,4S)-7-azabicyclo[2.2.1]hept-2-ene-7-carboxylate, with the CAS number 192118-47-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its complex bicyclic structure and azabicyclo framework, has garnered attention for its potential applications in drug discovery and development. The presence of a stereogenic center at the 1-position and another at the 4-position, along with the tert-butyl ester group, contributes to its unique chemical properties and reactivity.

The compound's structure, featuring a seven-membered azabicyclo[2.2.1]heptane core, is reminiscent of natural products found in various organisms. Such structural motifs are often explored in medicinal chemistry due to their biological relevance and potential pharmacological activity. The specific stereochemistry of Tert-butyl (1R,4S)-7-azabicyclo[2.2.1]hept-2-ene-7-carboxylate is particularly noteworthy, as it can influence the molecule's interactions with biological targets and its overall efficacy.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for therapeutic purposes. The azabicyclo[2.2.1]heptane scaffold is known for its ability to mimic natural products and has been explored in various drug discovery programs. For instance, derivatives of this class have shown promise in inhibiting certain enzymes and receptors that are implicated in diseases such as cancer and inflammation. The tert-butyl ester group in Tert-butyl (1R,4S)-7-azabicyclo[2.2.1]hept-2-ene-7-carboxylate not only enhances the compound's solubility but also provides a site for further functionalization.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. In drug design, simple yet versatile scaffolds like this one can be modified to create libraries of compounds with diverse biological activities. Researchers have leveraged similar structures to develop inhibitors targeting protein-protein interactions and to create molecules with improved pharmacokinetic profiles. The stereochemistry of Tert-butyl (1R,4S)-7-azabicyclo[2.2.1]hept-2-ene-7-carboxylate is particularly important in this context, as it can dictate the binding affinity and selectivity of the resulting drug candidates.

The synthesis of Tert-butyl (1R,4S)-7-azabicyclo[2.2.1]hept-2-ene-7-carboxylate presents unique challenges due to its complex three-dimensional structure. However, advances in synthetic methodology have made it increasingly feasible to construct such molecules with high enantioselectivity and yield. One approach involves the use of asymmetric catalysis to achieve the desired stereochemistry at key junctions in the molecule's synthesis pathway. This method not only ensures high enantiomeric purity but also allows for scalable production.

In addition to its synthetic significance, Tert-butyl (1R,4S)-7-azabicyclo[2.2.1]hept-2-ene-7-carboxylate has been studied for its potential biological effects. Preliminary studies suggest that this compound may exhibit properties relevant to therapeutic applications, although further research is needed to fully elucidate its mechanism of action and therapeutic potential. The azabicyclo core is known to interact with various biological targets, including enzymes and receptors involved in metabolic pathways and signal transduction.

The tert-butyl ester group provides an additional layer of complexity that could be exploited for modulating biological activity. Ester groups are frequently found in natural products and have been shown to influence both solubility and metabolic stability in drug candidates. By studying derivatives of Tert-butyl (1R,4S)-7-azabicyclo[2.2.1]hept-2-ene-7-carboxylate, researchers can gain insights into how structural modifications affect biological outcomes.

The future prospects for this compound are promising, particularly as more sophisticated computational methods are developed for predicting biological activity and designing novel molecular structures. High-throughput screening techniques combined with machine learning algorithms are being used to identify promising candidates from large libraries of compounds like this one. These advancements could accelerate the discovery process and lead to new therapeutic agents based on similar scaffolds.

In conclusion, Tert-butyl (1R,4S)-7-azabicyclo[2.2.1]hept-2-ene-7-carboxylate (CAS No. 192118-47-1) represents an exciting opportunity for researchers in pharmaceutical chemistry and medicinal biology.
Its unique structural features make it a valuable scaffold for drug discovery efforts aimed at developing new treatments for various diseases.
As our understanding of molecular interactions continues to grow,
compounds like this one are likely to play an increasingly important role in shaping the future of medicine.